Cas no 348637-66-1 (4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)-)
348637-66-1 structure
Product Name:4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)-
CAS No:348637-66-1
MF:C12H8FN3
MW:213.210425376892
CID:1466883
PubChem ID:6538774
Update Time:2025-04-20
4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)-
- 6-(4-fluorophenyl)-5H-pyrrolo[2,3-b]pyrazine
- 6-phenyl[5H]pyrrolo[2,3-b]pyrazine (aloisine) 18
- 6-(4-Fluorophenyl)-4H-pyrrolo[2,3-b]pyrazine
- MFCD30560080
- 348637-66-1
- 6-(4-fluorophenyl)[5h]pyrrolo[2,3-b]pyrazine
- SCHEMBL491029
- F97791
- CHEMBL306263
- A1-62013
- BDBM50474969
- BDBM7350
- DTXSID50424873
-
- Inchi: 1S/C12H8FN3/c13-9-3-1-8(2-4-9)10-7-11-12(16-10)15-6-5-14-11/h1-7H,(H,15,16)
- InChI Key: OGRORAFGBNLUSP-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=CC2C(=NC=CN=2)N1
Computed Properties
- Exact Mass: 213.07034
- Monoisotopic Mass: 213.07022543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 37.28
4H-Pyrrolo[2,3-b]pyrazine, 6-(4-fluorophenyl)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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